Cas no 85728-62-7 ((2-methylphenyl)methyl Thiocyanate)

• Product Name: (2-methylphenyl)methyl Thiocyanate
• CAS No: 85728-62-7
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 1841195
• PubChem ID: 2753148
• Update Time: 2025-04-21

(2-methylphenyl)methyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)methyl Thiocyanate
• [(2-methylphenyl)methyl]sulfanylcarbonitrile
• CTK2I3973
• 2-Methyl-1-thiocyanatomethyl-benzol
• KB-94612
• 2-Methylbenzyl thiocyanate
• AKOS004907980
• 2-methyl-benzyl thiocyanate
• AC1MBMP8
• ZINC03848393
• 2-methylbenzyl thiocyanato
• AG-L-58241
• Thiocyansaeure-(2-methyl-benzylester)
• 1-thiocyanatomethyl-2-methylbenzene
• {[(2-methylphenyl)methyl]sulfanyl}carbonitrile
• DTXSID40372970
• SCHEMBL6244378
• 1-Methyl-2-(thiocyanatomethyl)benzene
• 85728-62-7

• MDL： MFCD01846253
• Inchi： 1S/C9H9NS/c1-8-4-2-3-5-9(8)6-11-7-10/h2-5H,6H2,1H3
• InChI Key： TXIRPFGRGWWMSB-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 163.04557046g/mol
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 278.2±9.0 °C at 760 mmHg
• Flash Point: 122.1±18.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-methylphenyl)methyl Thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates